Cas no 2204239-58-5 (Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester)

• Product Name: Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester
• CAS No: 2204239-58-5
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 6568562
• Update Time: 2025-06-09

Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester

• Inchi： 1S/C12H11N3O2/c1-17-11(16)9-4-2-5-10(8-9)15-12-13-6-3-7-14-12/h2-8H,1H3,(H,13,14,15)
• InChI Key： UXBFXHMFMJDHPO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC2=NC=CC=N2)=C1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 403.9±47.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester

Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester (CAS No. 2204239-58-5): An Emerging Compound in Medicinal Chemistry

Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester (CAS No. 2204239-58-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of anticancer and antiviral properties.

The molecular structure of Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester consists of a benzoic acid moiety linked to a pyrimidine ring through an amino group, with a methyl ester functional group attached to the carboxylic acid. This intricate structure confers the compound with a range of physicochemical properties that are crucial for its biological activities. The presence of the pyrimidine ring is particularly noteworthy, as pyrimidine derivatives are known for their diverse biological effects and have been widely explored in drug discovery.

Recent research studies have highlighted the potential of Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester as an anticancer agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis. These findings suggest that Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester could be a promising lead compound for the development of new anticancer drugs.

In addition to its anticancer properties, Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester has also shown promise as an antiviral agent. Research conducted at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing. Given the ongoing global health challenges posed by viral infections, compounds like Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester could play a crucial role in developing new antiviral therapies.

The pharmacokinetic properties of Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the potential for further clinical development and eventual use in human patients.

In conclusion, Benzoic acid, 3-(2-pyrimidinylamino)-, methyl ester (CAS No. 2204239-58-5) represents a promising candidate for the development of new therapeutic agents in both oncology and virology. Its unique molecular structure and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to contribute to advancements in medicinal chemistry and drug discovery.